Cas no 92290-22-7 (1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 92290-22-7
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• MDL: MFCD11053233
• CID: 4719832
• PubChem ID: 29888437
• Update Time: 2023-08-16

1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid
• 1-(4-METHOXY-PHENYL)-5-METHYL-1H-[1,2,4]TRIAZOLE-3-CARBOXYLIC ACID
• STL131904
• BBL006369
• BB 0239032
• H5371
• 1-(4-methoxyphenyl)-5-methyl-1,2,4-triazole-3-carboxylic acid
• 1-(4-Methoxy-phenyl)-5-methyl-1H-[1,2,4]triaz ole-3-carboxylic acid
• 1-(4-Methoxyphenyl)-5-methyl-1H-1,2,4-triazole-3-carboxylic acid

• MDL： MFCD11053233
• Inchi： 1S/C11H11N3O3/c1-7-12-10(11(15)16)13-14(7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,15,16)
• InChI Key： LKHWSFIGCBUXGJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(C)=NC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Topological Polar Surface Area: 77.2